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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the process of dissolving platinum

in aqua regia, a highly corrosive mixture of nitric acid and hydrochloric acid. The information

presented herein is intended for use by professionals in research, scientific, and drug

development fields. This document details the underlying chemical principles, experimental

protocols, kinetic data, and safety precautions associated with this process.

Introduction
Platinum, a noble metal, is renowned for its resistance to corrosion and dissolution by single

acids. However, it can be effectively dissolved by aqua regia, a freshly prepared mixture of

concentrated nitric acid (HNO₃) and hydrochloric acid (HCl), typically in a 1:3 molar ratio.[1][2]

This process is fundamental in various applications, including the refining of platinum, the

preparation of platinum-based catalysts, and the synthesis of platinum-containing

pharmaceuticals. The dissolution of platinum in aqua regia results in the formation of

chloroplatinic acid (H₂PtCl₆), a crucial precursor for many platinum compounds.[2][3]

Chemical Principles
The dissolution of platinum in aqua regia is a complex redox process. Nitric acid acts as a

powerful oxidizing agent, converting the elemental platinum to platinum ions (Pt⁴⁺). The

hydrochloric acid provides chloride ions (Cl⁻) which then react with the platinum ions to form
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the stable hexachloroplatinate(IV) complex ion ([PtCl₆]²⁻).[4] This complexation is crucial as it

removes platinum ions from the solution, driving the initial oxidation of the metal forward.[4]

The overall balanced chemical equation for the reaction is:

Pt(s) + 4HNO₃(aq) + 6HCl(aq) → H₂PtCl₆(aq) + 4NO₂(g) + 4H₂O(l)[3]

Upon mixing, nitric acid and hydrochloric acid react to form volatile and highly reactive species,

including nitrosyl chloride (NOCl) and chlorine gas (Cl₂), which are key to the dissolution

process.[5]

HNO₃(aq) + 3HCl(aq) → NOCl(g) + Cl₂(g) + 2H₂O(l)[5]

Quantitative Data on Platinum Dissolution
The rate of platinum dissolution in aqua regia is influenced by several factors, including

temperature, the ratio of nitric acid to hydrochloric acid, the physical form of the platinum (e.g.,

bulk metal vs. powder), and the liquid-to-solid ratio. The process is generally understood to be

controlled by the chemical reaction at the surface of the metal.
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Parameter Condition Observation Reference

Temperature
Increased from 40°C

to 80°C

Significant increase in

dissolution rate.

90°C
Increased dissolution

rate.

Acid Concentration
12.0M HCl, 9.5M

HNO₃

Effective for

dissolution.

Particle Size Bulk metal (e.g., bar)

Dissolution is very

slow, potentially taking

days.

[3]

Powder or small

pieces

Dissolution is

significantly faster.
[3]

Agitation Speed > 700 rpm

Can help to eliminate

external mass-transfer

resistances.

Liquid-to-Solid Ratio 20 ml/g

A commonly used

ratio in experimental

studies.

Kinetic Parameter Value Significance Reference

Activation Energy (Ea) 72.1 kJ/mol

Indicates that the

dissolution is

controlled by a

surface chemical

reaction.

Reaction Order (Pt

concentration)
1.5

Reaction Order (H⁺

molarity)
1.3
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Experimental Protocols
The following protocols provide a detailed methodology for dissolving platinum in aqua regia

and subsequently processing the resulting solution.

Preparation of Aqua Regia
Safety Precaution: Aqua regia is extremely corrosive and releases toxic fumes. This procedure

must be performed in a certified chemical fume hood with appropriate personal protective

equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.[6][7][8]

Aqua regia should be prepared fresh for immediate use and should never be stored in a sealed

container due to the evolution of gases which can cause a pressure buildup and potential

explosion.[5][7]

Acid Measurement: In a clean, dry glass container (preferably borosilicate glass), measure

three parts of concentrated hydrochloric acid (e.g., 300 mL of ~37% HCl).[7]

Acid Addition: Slowly and carefully add one part of concentrated nitric acid (e.g., 100 mL of

~70% HNO₃) to the hydrochloric acid. Always add nitric acid to hydrochloric acid, never the

reverse.[7]

Mixing: The solution will turn yellow-orange and may fume.[8] It is now ready for use.

Dissolution of Platinum Metal
Platinum Preparation: If starting with a large piece of platinum, it is advisable to increase the

surface area by rolling it into a thin sheet or cutting it into smaller pieces to accelerate the

dissolution rate.[9] Platinum sponge or powder will react much more quickly.[3]

Reaction Setup: Place the platinum metal in a suitable glass reaction vessel (e.g., a beaker

or flask) within a chemical fume hood.[3]

Acid Addition: Carefully pour the freshly prepared aqua regia over the platinum.[3]

Heating: Gently heat the mixture to near boiling (approximately 80-95°C).[9] Heating is

necessary to achieve a reasonable dissolution rate for bulk platinum.[3] A hot plate is a

suitable heating source.
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Reaction Time: The time required for complete dissolution will vary depending on the form

and amount of platinum. It can range from a few hours for powders to several days for a

solid bar.[3][9]

Acid Replenishment: For prolonged dissolutions, the acids will be consumed. It may be

necessary to periodically add more nitric acid and hydrochloric acid to maintain the reaction.

[3]

Post-Dissolution Processing: Removal of Excess Nitric
Acid
The resulting solution contains chloroplatinic acid along with unreacted nitric and hydrochloric

acids. For many applications, particularly in the synthesis of other platinum compounds, the

removal of residual nitric acid is crucial.[2]

Evaporation: Gently heat the solution to reduce its volume. This will begin to drive off the

volatile unreacted acids.[2]

Hydrochloric Acid Addition: After cooling, add concentrated hydrochloric acid to the solution

and heat it again. The excess hydrochloric acid reacts with the remaining nitric acid to form

volatile byproducts.[2]

Repetition: This process of evaporation and addition of hydrochloric acid should be repeated

until no more brown fumes (NO₂) are observed upon heating.[2]

Final Concentration: Once the nitric acid is removed, the solution can be carefully

evaporated to a syrupy consistency, which upon cooling will yield crystals of chloroplatinic
acid hexahydrate (H₂PtCl₆·6H₂O).[2]

Visualizations
Signaling Pathway of Platinum Dissolution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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